Cas no 198757-18-5 (4-chloro-5-ethyl-2-methyl-pyrazole-3-carbohydrazide)

• Product Name: 4-chloro-5-ethyl-2-methyl-pyrazole-3-carbohydrazide
• CAS No: 198757-18-5
• MF: C₇H₁₁ClN₄O
• MW: 202.641439676285
• CID: 1389138
• PubChem ID: 15328377
• Update Time: 2025-04-20

4-chloro-5-ethyl-2-methyl-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-ethyl-2-methyl-pyrazole-3-carbohydrazide
• 1H-PYRAZOLE-5-CARBOXYLIC ACID, 4-CHLORO-3-ETHYL-1-METHYL-,HYDRAZIDE
• 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid hydrazide
• DTXSID001167015
• 198757-18-5
• 4-Chloro-5-ethyl-2-methylpyrazole-3-carbohydrazide

• Inchi： 1S/C7H11ClN4O/c1-3-4-5(8)6(7(13)10-9)12(2)11-4/h3,9H2,1-2H3,(H,10,13)
• InChI Key： XEULSNPKBDVIHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NN)=O)N(C)N=C1CC

Computed Properties

• Exact Mass: 202.0621387g/mol
• Monoisotopic Mass: 202.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.9Ų